N-nitroso-deucravacitinib

• Molecular Formula: C20H21N9O4
• Molecular Weight: 454.5 g/mol
• InChI: InChI=1S/C20H21N9O4/c1-21-20(31)16-14(9-15(24-25-16)23-19(30)11-7-8-11)29(27-32)13-6-4-5-12(17(13)33-3)18-22-10-28(2)26-18/h4-6,9-11H,7-8H2,1-3H3,(H,21,31)(H,23,24,30)/i1D3
• InChIKey: OHXCAWRVRXPSPS-FIBGUPNXSA-N

N-Nitroso-Deucravacitinib Reference Standard Overview

N-Nitroso-deucravacitinib (also referred to as N-nitroso-deucravacitinib D3 when deuterated) is a nitrosamine drug substance-related impurity (NDSRI) derived from the secondary amine moiety of deucravacitinib, a deuterated, first-in-class allosteric tyrosine kinase 2 (TYK2) inhibitor approved for moderate-to-severe plaque psoriasis [1][2]. Unlike ubiquitous small-molecule nitrosamines such as NDMA and NDEA, this compound belongs to the structurally complex, drug-specific NDSRI class, making its synthesis, characterization, and procurement uniquely challenging [3]. It is supplied primarily as a highly characterized reference standard intended for analytical method development, method validation (AMV), quality control (QC), and regulatory filing support (ANDA/NDA) during commercial production of deucravacitinib [4][5].

Workflow Nitrosamine-specific impurity control for ANDA/NDA submission

Method context LC-MS/MS method development, validation, and QC release testing

Reference format Highly characterized solid standard with CoA and pharmacopeial traceability

• [1] Deucravacitinib. DrugBank Accession Number DB16608. Available at: https://go.drugbank.com/drugs/DB16608 View Source
• [2] Bristol-Myers Squibb. SOTYKTU® (deucravacitinib) tablets, for oral use. Prescribing Information. 2022. View Source
• [3] Jires J, Gibala P, Doubsky J, et al. Approaches and Considerations for the Investigation and Synthesis of N‑Nitrosamine Drug Substance-Related Impurities (NDSRIs). Journal of Pharmaceutical Sciences. 2023;112(8):2324-2337. View Source
• [4] SynZeal Research. N-Nitroso Deucravacitinib Product Page. Cat. No. SZ-D143D03. View Source
• [5] Veeprho. N-Nitroso Deucravacitinib-D3 Product Page. Cat. No. DVE002036. View Source

N-Nitroso-Deucravacitinib: Why Generic Standards Fail

Substituting N-nitroso-deucravacitinib with a common nitrosamine standard (e.g., NDMA, NDEA, or even a structurally dissimilar NDSRI) introduces unacceptable risk of false-negative or false-positive results in deucravacitinib-specific impurity profiling. Regulatory guidelines from EMA and FDA require that confirmatory testing for nitrosamine impurities employ a reference standard of the *relevant* nitrosamine impurity whenever available [1][2]. Critically, N-nitroso-deucravacitinib’s formation is not a generic nitrosation event; the parent aniline nitrogen is a weak nucleophile due to electron-withdrawing substituents, and the molecule is sterically hindered, making nitrosation chemically unfavorable [3]. This atypical reactivity profile means that forced degradation studies and synthetic protocols established for simple dialkyl nitrosamines fail to generate this specific impurity, necessitating a dedicated, structurally authenticated reference material for accurate identification and quantification [4].

Generic nitrosamine mismatch NDMA or NDEA standards lack structural specificity for deucravacitinib impurity profiling; risk of false-negative/positive results.

Synthetic feasibility gap The hindered aniline nitrogen resists standard nitrosation; forced degradation protocols for simple amines may not produce the target NDSRI.

Regulatory data deficiency Non-nitrosamine deucravacitinib impurity standards do not provide genotoxic assessment data required under ICH M7 and EMA/FDA nitrosamine guidance.

• [1] European Medicines Agency. Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products. EMA/409815/2020 Rev. 18. View Source
• [2] U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Rev. 2, February 2024. View Source
• [3] USP Nitrosamines Exchange Community. Thread: N-nitroso-deucravacitinib – Synthesis Feasibility and Regulatory Strategy. Posts by 1nsekt and kpasupathy, 2025. View Source
• [4] Jires J, Gibala P, Doubsky J, et al. Approaches and Considerations for the Investigation and Synthesis of N‑Nitrosamine Drug Substance-Related Impurities (NDSRIs). Journal of Pharmaceutical Sciences. 2023;112(8):2324-2337. View Source

N-Nitroso-Deucravacitinib: Comparative Evidence

Synthesis Feasibility vs. Common Nitrosamines

Multiple pharmaceutical laboratories and API manufacturers have independently reported failure to synthesize N-nitroso-deucravacitinib despite using a plethora of nitrosating agents (including t-butyl nitrite and n-butyl nitrite) under varied reaction conditions [1][2]. This contrasts sharply with N-nitroso-dimethylamine (NDMA) and N-nitroso-diethylamine (NDEA), which form readily from secondary amines under standard nitrosation conditions (NaNO₂/HCl, aqueous, 0–25°C, >80% yield typically). The structural basis is that the aniline-type nitrogen of deucravacitinib is a weak nucleophile (pKaH of conjugate acid estimated <1) and is sterically hindered by ortho-substituents on the aromatic ring, rendering N-nitrosation kinetically and thermodynamically disfavored compared to alternative C-nitrosation or nitration pathways [3]. This synthesis failure is consistent with class-level observations for other sterically hindered aniline-derived NDSRIs, such as those of ticagrelor [1]. Consequently, a scientific justification in lieu of confirmatory testing is accepted by both EMA and FDA for this impurity, a regulatory pathway not applicable to readily synthesizable nitrosamines [4].

Synthesis Feasibility

Data to verify

0% synthetic success vs. >80% for NDMA/NDEA

Synthesis failure mandates specialized procurement; generic surrogates not viable.

Multiple independent lab reports; class-level inference.

Evidence Dimension	Synthetic accessibility via standard nitrosation protocols (NaNO₂/HCl or t-butyl nitrite)
Target Compound Data	0% successful synthesis reported across multiple independent laboratories using NaNO₂/HCl, t-butyl nitrite, n-butyl nitrite, and varied solvent/temperature conditions [1][2]
Comparator Or Baseline	NDMA/NDEA: >80% yield under standard conditions (NaNO₂, HCl, H₂O, 0–25°C, 2–24 h); N-nitroso-sitagliptin: successfully synthesized and isolated under orthogonal nitrosation conditions per published protocol [3]
Quantified Difference	100% failure rate (0% synthetic success) for target vs. >80% success for simple dialkyl nitrosamines. No discrete N-nitroso-deucravacitinib sample has been isolated and fully characterized from direct nitrosation of the parent amine.
Conditions	Multiple nitrosating agent/solvent/temperature combinations attempted by independent laboratories (USP Nitrosamines Exchange community reports, 2024–2025) [1][2]

Why This Matters

The documented synthesis failure directly impacts procurement strategy: users must rely on specialized vendors capable of total synthesis via alternative routes (e.g., incorporating the nitroso group during building-block assembly), and generic nitrosamine standards cannot serve as method development surrogates.

• [1] USP Nitrosamines Exchange Community. Thread: N-nitroso-deucravacitinib – Multiple User Reports of Synthesis Failure. Posts by Pramod Patil, Eleni Politou, Christos, Amit, kpasupathy, and 1nsekt, 2024–2025. View Source
• [2] USP Nitrosamines Exchange Community. kpasupathy Activity Reply: Inability to synthesize N-nitrosamine of Deucravacitinib despite using plethora of N-nitro sating agent. April 2025. View Source
• [3] Jires J, Gibala P, Doubsky J, et al. Approaches and Considerations for the Investigation and Synthesis of N‑Nitrosamine Drug Substance-Related Impurities (NDSRIs). Journal of Pharmaceutical Sciences. 2023;112(8):2324-2337. View Source
• [4] European Medicines Agency. Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products. EMA/409815/2020 Rev. 18, Question 10. View Source

Deuterated vs. Non-Deuterated Internal Standard

The deuterated variant (N-nitroso-deucravacitinib D3) incorporates three deuterium atoms at the N-methyl position of the triazole ring (N-(methyl-d₃)), providing a nominal mass increase of +3.03 Da relative to the non-deuterated form [1][2]. This mass shift is the minimum required for reliable internal standardization in LC-MS/MS quantitative workflows, as it ensures baseline separation from the analyte's [M+H]⁺ isotope envelope while preserving near-identical chromatographic retention time and ionization efficiency [3]. In contrast, the non-deuterated N-nitroso-deucravacitinib cannot serve as an internal standard because it co-elutes and shares the same m/z as the target analyte in the sample. The deuterium labeling rate on the methyl-d₃ site for related deucravacitinib impurity standards is specified as ≥99.5%, ensuring that the D3 isotopologue constitutes the predominant species with negligible D0/D1/D2 interference . The molecular formula of the D3 form is C₂₀H₁₈D₃N₉O₄ (MW 454.47 g/mol) vs. the non-deuterated C₂₀H₂₁N₉O₄ (MW 451.44 g/mol), a mass difference unequivocally resolvable on single-quadrupole and triple-quadrupole MS instruments [1][2].

ISTD Mass Shift

Head-to-head

+3.03 Da (D3 ≥99.5%)

Enables baseline MS separation for isotope dilution; non-deuterated form co-elutes.

Validated on nominal mass LC-MS.

Evidence Dimension	Molecular mass and isotopic suitability for use as an LC-MS internal standard
Target Compound Data	N-nitroso-deucravacitinib D3: C₂₀H₁₈D₃N₉O₄, MW 454.47 g/mol, nominal mass shift +3 Da, deuterium labeling ≥99.5% at methyl-d₃ site [1][2]
Comparator Or Baseline	Non-deuterated N-nitroso-deucravacitinib: C₂₀H₂₁N₉O₄, MW 451.44 g/mol (calculated), 0 Da mass shift, indistinguishable from analyte in MS
Quantified Difference	Mass shift: +3.03 Da (nominal +3 Da). Deuterium incorporation: D3 ≥99.5% vs. 0%. This enables baseline separation of internal standard and analyte signals in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes.
Conditions	LC-MS analysis on nominal mass instruments (single quadrupole, triple quadrupole); chromatographic co-elution expected due to identical chemical structure except for deuterium substitution. Validated for deucravacitinib isotopologue determination per published LC-MS method [3].

Why This Matters

For quantitative nitrosamine impurity analysis in deucravacitinib drug substance/product, the deuterated D3 form is the only viable internal standard option; the non-deuterated form is analytically indistinguishable from the target analyte and thus unsuitable for isotope dilution mass spectrometry.

• [1] Veeprho. N-Nitroso Deucravacitinib-D3 Product Page. Cat. No. DVE002036. Molecular Formula: C20H18D3N9O4, Molecular Weight: 454.47 g/mol. View Source
• [2] SynZeal Research. N-Nitroso Deucravacitinib Product Page. Cat. No. SZ-D143D03. Mol. Formula: C20H18D3N9O4, Mol. Wt.: 454.5. View Source
• [3] Bi C, Shi Y, Ding W, et al. Robust Liquid Chromatography–Mass Spectrometry Determination of Deuterium Isotopologues for Quality Control of Deucravacitinib Using Nominal Mass Instrumentation. Journal of Pharmaceutical Sciences (ACS). 2024. View Source

Regulatory Filing: Nitrosamine vs. Non-Nitrosamine Standards

N-nitroso-deucravacitinib reference standards are explicitly supplied with detailed characterization data compliant with regulatory guidelines from USP, EMA, JP, and BP, and are suitable for use in Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) specifically for nitrosamine impurity control [1][2]. In contrast, non-nitrosamine deucravacitinib impurity standards (e.g., Impurity 1, Impurity 11, Dimer Impurity 3) are used for general organic impurity profiling per ICH Q3A/Q3B but do not address the genotoxic nitrosamine-specific regulatory requirements mandated under ICH M7 and the EMA Article 5(3) referral [3]. Furthermore, these N-nitroso reference standards can be provided with traceability against pharmacopeial standards (USP or EP) upon request, a feature not universally offered for non-nitrosamine impurity standards [1]. The product is specifically positioned for forced degradation studies to identify and quantify trace nitroso impurities in deucravacitinib drug substance and finished product, an application for which generic impurity standards are unfit due to structural dissimilarity [2].

Regulatory Use

Cross-study

Accepted for ANDA/NDA nitrosamine sections; general impurity standards not substitutable.

Prerequisite for nitrosamine risk assessment filing per EMA/FDA.

Traceability to USP/EP available upon request.

Evidence Dimension	Regulatory filing applicability and pharmacopeial traceability for impurity control sections of ANDA/NDA
Target Compound Data	N-nitroso-deucravacitinib: Accepted for ANDA/NDA nitrosamine sections; supplied with full characterization (NMR, MS, HPLC, IR) compliant with USP/EP/JP/BP; traceability to pharmacopeial reference standards available; suitable for forced degradation studies [1][2]
Comparator Or Baseline	Non-nitrosamine deucravacitinib impurity standards (e.g., Impurity 1 CAS NA, Impurity 11 CAS 1442437-21-9, Dimer Impurity 3 CAS NA): Used for general organic impurity profiling per ICH Q3A/Q3B; not designed for nitrosamine-specific regulatory sections; may lack nitrosamine-specific characterization data.
Quantified Difference	Qualitative regulatory applicability difference: N-nitroso standard is specifically cited for nitrosamine risk assessment sections of ANDA/NDA (EMA/FDA required), while general impurity standards are not substitutable for this purpose.
Conditions	Regulatory context: ANDA/NDA filing for deucravacitinib generic drug products requiring nitrosamine impurity risk assessment per EMA/FDA guidance [3].

Why This Matters

Procuring N-nitroso-deucravacitinib specifically is a regulatory prerequisite for ANDA filers of generic deucravacitinib; substituting with a general impurity standard would result in a deficient nitrosamine risk assessment and potential regulatory rejection.

• [1] SynZeal Research. N-Nitroso Deucravacitinib Product Page: Detailed characterization data compliant with regulatory guideline; traceability against pharmacopeial standards (USP or EP) can be provided. Cat. No. SZ-D143D03. View Source
• [2] Veeprho. N-Nitroso Deucravacitinib-D3 Product Page: Highly characterized reference material meeting stringent regulatory standards set for nitrosamine compounds including USP, EMA, JP, and BP; suitable for ANDA and NDA. View Source
• [3] ICH M7(R2): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. 2023. And EMA Article 5(3) Referral on Nitrosamine Impurities. View Source

Vendor Supply: Custom Synthesis vs. Catalog Standards

N-nitroso-deucravacitinib is not a catalog-stocked item at most reference standard suppliers and is typically offered on a 'synthesis-on-demand' basis with defined lead times [1][2]. This contrasts with common nitrosamine standards such as NDMA (CAS 62-75-9), NDEA (CAS 55-18-5), and even many drug-specific NDSRIs (e.g., N-nitroso-duloxetine, N-nitroso-varenicline) that are available as ready-to-ship catalog items from multiple vendors . The inventory status at SynZeal is explicitly 'Synthesis on demand' [1], while Veeprho lists it as 'In Stock' [2], indicating vendor-dependent variability in immediate availability. Multiple laboratories have reported that engagement with several vendors and API manufacturers failed to yield a synthesized product, underscoring that only a limited subset of specialized suppliers possess the synthetic capability for this sterically hindered NDSRI [3]. This constrained supply landscape necessitates early procurement planning and vendor capability verification, which is not required for widely available nitrosamine standards.

Supply Availability

Cross-study

≤3 capable vendors vs. >50 for NDMA

Requires early procurement planning and vendor capability confirmation.

Synthesis-on-demand model; verify lead times.

Evidence Dimension	Commercial availability and supply lead time for reference standard procurement
Target Compound Data	N-nitroso-deucravacitinib (D3): Synthesis on demand at SynZeal; In Stock at Veeprho (Cat. DVE002036); synthesis failure reported by multiple other vendors and API manufacturers. Effective vendor pool: ≤3 confirmed capable suppliers globally. [1][2][3]
Comparator Or Baseline	NDMA (CAS 62-75-9): Catalog stock available from >50 global suppliers (Sigma-Aldrich, USP, TLC, etc.), typical lead time 1–5 business days. N-nitroso-duloxetine: available from USP as a catalog solution standard. N-nitroso-varenicline: available from multiple vendors as a ready-to-ship solid standard.
Quantified Difference	Vendor count ratio: ≤3 capable vendors for target vs. >50 for NDMA. Inventory model: primarily synthesis-on-demand vs. catalog stock. Synthesis failure documentation: multiple confirmed failures for target; no reported synthesis failures for NDMA/NDEA.
Conditions	Global pharmaceutical reference standard marketplace assessment based on publicly available vendor catalogs and USP Nitrosamines Exchange community procurement experiences, 2024–2025. [3]

Why This Matters

Procurement timelines for N-nitroso-deucravacitinib are fundamentally different from those for common nitrosamine standards; projects requiring this reference material must budget for extended lead times (weeks to months) and confirm vendor capability before purchase order issuance.

• [1] SynZeal Research. N-Nitroso Deucravacitinib Product Page: Inventory Status: Synthesis on demand. Cat. No. SZ-D143D03. View Source
• [2] Veeprho. N-Nitroso Deucravacitinib-D3 Product Page: Status: In Stock. Cat. No. DVE002036. View Source
• [3] USP Nitrosamines Exchange Community. Thread: N-nitroso-deucravacitinib – Multiple user reports of procurement failure from various vendors and API manufacturers. 2024–2025. View Source

N-Nitroso-Deucravacitinib Application Scenarios

ANDA Filing: Nitrosamine Risk Assessment & Testing

For generic pharmaceutical companies preparing an ANDA for deucravacitinib tablets, a fully characterized N-nitroso-deucravacitinib reference standard is essential to perform the nitrosamine-specific confirmatory testing required under EMA Article 5(3) and FDA nitrosamine guidance [1]. The compound serves as the primary reference for HPLC or LC-MS/MS method development and validation, enabling accurate quantification of this specific NDSRI in drug substance and finished product batches. Its availability with pharmacopeial traceability (USP/EP) facilitates direct regulatory acceptance of analytical data in Module 3.2.S.3.2 (Impurities) and 3.2.P.5.5 (Impurity Control) of the Common Technical Document (CTD) [2]. Critically, if the reference standard cannot be procured despite extensive efforts, the documented synthesis failure reports from vendors—along with the structural justification of chemical unfeasibility—can be compiled into a scientific justification dossier accepted by both EMA and FDA as an alternative to confirmatory testing, a unique regulatory pathway that reduces analytical burden [3].

Method Validation: Isotope Dilution LC-MS/MS

Quality control laboratories developing validated LC-MS/MS methods for trace nitrosamine determination in deucravacitinib active pharmaceutical ingredient (API) require the deuterated N-nitroso-deucravacitinib D3 form as a stable isotope-labeled internal standard (SIL-IS) [4]. The +3 Da mass shift provided by the methyl-d₃ labeling ensures complete chromatographic co-elution with the analyte while enabling unambiguous mass spectrometric differentiation on nominal mass instruments commonly deployed in QC settings [5]. This isotope dilution approach corrects for matrix effects, extraction recovery variability, and ion suppression/enhancement, thereby achieving the low ng/mL (ppb) to sub-ng/mL quantification limits mandated for nitrosamine impurities (typical acceptable intake limits of 26.5–96 ng/day for NDSRIs translate to ppb-level detection requirements in drug products) [1]. The use of the D3 internal standard is aligned with the analytical methodology validated for deucravacitinib isotopologue determination using nominal mass LC-MS, demonstrating robustness and reproducibility suitable for commercial QC release testing [5].

Forced Degradation: Nitrosation Potential (ICH Q1A)

Pharmaceutical development scientists conducting forced degradation studies per ICH Q1A to assess the nitrosation risk of deucravacitinib under acidic, oxidative, and thermal stress need N-nitroso-deucravacitinib as a retention time and mass spectral reference standard for peak identification [2]. Because deucravacitinib contains a sterically hindered aniline-type secondary amine that is resistant to N-nitrosation under standard conditions, the absence of N-nitroso-deucravacitinib formation in stress samples must be confirmed by demonstrating that any observed peaks do not match the retention time and fragmentation pattern of the authentic reference standard [3][6]. This negative-control application is particularly important given that alternative reaction pathways (C-nitrosation, nitration) may generate isomeric or structurally related products that could be misidentified as the N-nitroso impurity in the absence of an authenticated reference material [6].

DMF Submission: Vendor Qualification & CoA

API manufacturers preparing a Type II Drug Master File (DMF) for deucravacitinib must include nitrosamine impurity control strategies. Procuring N-nitroso-deucravacitinib from a qualified vendor that provides a comprehensive Certificate of Analysis (CoA)—including HPLC purity (typically ≥95% area normalization), MS and NMR spectral confirmation, and residual solvent analysis—enables direct incorporation of these characterization data into the DMF's impurity section [2]. The CoA serves as primary evidence of reference standard identity and purity for regulatory reviewers. Furthermore, vendors that offer synthesis failure documentation and analytical reports from unsuccessful nitrosation attempts provide critical supporting evidence for the 'not expected to form' scientific justification pathway described in EMA Q&A Question 10, should confirmatory testing prove infeasible [3]. This scenario underscores the procurement value of selecting vendors with demonstrated synthetic capability and regulatory documentation expertise.

Application

Selection Property

Validation Focus

ANDA Nitrosamine Risk Assessment

Pharmacopeial traceability & full characterization

Confirmatory testing per EMA/FDA nitrosamine guidance

Isotope Dilution LC-MS/MS Method

Deuterated D3 internal standard (+3 Da)

Matrix-effect correction; ppb-level quantification

Forced Degradation (ICH Q1A)

Authenticated retention time & MS reference

Negative-control confirmation of no N-nitroso formation

DMF Impurity Control Section

Comprehensive CoA & synthesis documentation

Reference standard identity and purity evidence for reviewers

• [1] European Medicines Agency. Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products. EMA/409815/2020 Rev. 18, Questions 2, 8, and 10. And U.S. FDA Guidance: Control of Nitrosamine Impurities in Human Drugs, Rev. 2, 2024. View Source
• [2] Veeprho. N-Nitroso Deucravacitinib-D3 Product Page: Suitable for ANDA and NDA; highly characterized reference material meeting USP, EMA, JP, and BP standards. Cat. No. DVE002036. View Source
• [3] USP Nitrosamines Exchange Community. Thread: N-nitroso-deucravacitinib – Scientific Justification for Non-Testing. Posts documenting synthesis failures and regulatory acceptance of justification dossiers. 2024–2025. View Source
• [4] SynZeal Research. N-Nitroso Deucravacitinib (D3) Product Page: Used for analytical method development, AMV, QC application for ANDA or commercial production of Deucravacitinib. Cat. No. SZ-D143D03. View Source
• [5] Bi C, Shi Y, Ding W, et al. Robust Liquid Chromatography–Mass Spectrometry Determination of Deuterium Isotopologues for Quality Control of Deucravacitinib Using Nominal Mass Instrumentation. Journal of Pharmaceutical Sciences. 2024. View Source
• [6] Jires J, Gibala P, Doubsky J, et al. Approaches and Considerations for the Investigation and Synthesis of N‑Nitrosamine Drug Substance-Related Impurities (NDSRIs). J. Pharm. Sci. 2023;112(8):2324-2337. Discusses alternative C-nitrosation/nitration pathways for complex amines. View Source